Cas no 56326-98-8 (4-Cyano-4-(4-fluorophenyl)cyclohexanone)
56326-98-8 structure
Product Name:4-Cyano-4-(4-fluorophenyl)cyclohexanone
CAS No:56326-98-8
MF:C13H12FNO
MW:217.238886833191
MDL:MFCD00044815
CID:89894
PubChem ID:91805
Update Time:2025-04-18
4-Cyano-4-(4-fluorophenyl)cyclohexanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Fluorophenyl)-4-oxocyclohexanecarbonitrile
- 4-Cyano-4-(4-fluorophenyl)cyclohexanone
- 1-(4-Fluorophenyl)-4-oxocyclohexane-1-carbonitrile
- Cyclohexanecarbonitrile, 1-(4-fluorophenyl)-4-oxo-
- DSSTox_RID_97451
- DSSTox_CID_31566
- DSSTox_GSID_57777
- FNWWTNNFZGBMEM-UHFFFAOYSA-N
- Tox21_113828
- CC0110
- 4-cyano-4-p-fluorophenylcyclohexanone
- AKO
- SR-01000945062-1
- CHEMBL3561226
- AC-22735
- CAS-56326-98-8
- FT-0640374
- CS-W002220
- NS00055006
- 4-Cyano-4-(4-flurophenyl)cyclohexanone
- A852322
- DTXSID3057777
- J-515225
- SY003803
- AKOS015888170
- MFCD00044815
- 2K2RPS539D
- SCHEMBL1559063
- SR-01000945062
- EINECS 260-111-7
- LEVOCABASTINE HYDROCHLORIDE IMPURITY H [EP IMPURITY]
- 4-cyano-4-(p-fluorophenyl)cyclohexanone
- AM804050
- DTXCID4031566
- 56326-98-8
- SS-3591
- 1-(4-Fluoro-phenyl)-4-oxo-cyclohexanecarbonitrile
- NCGC00253708-01
- 4-CYANO-4-(4-FLUOROPHENYL)CYCLOHEXAN-1-ONE
- UNII-2K2RPS539D
- _x000D_4-Cyano-4-(4-fluorophenyl)cyclohexanone
- DB-052892
- ?4-Cyano-4-(4-fluorophenyl)cyclohexanone
- Cyclohexanecarbonitrile, 1-(4-fluorophenyl)-4-oxo-; 1-(4-Fluorophenyl)-4-oxocyclohexanecarbonitrile; 4-Cyano-4-(4-fluorophenyl)cyclohexan-1-one; 4-Cyano-4-(4-fluorophenyl)cyclohexanone
- LEVOCABASTINE HYDROCHLORIDE IMPURITY H (EP IMPURITY)
-
- MDL: MFCD00044815
- Inchi: 1S/C13H12FNO/c14-11-3-1-10(2-4-11)13(9-15)7-5-12(16)6-8-13/h1-4H,5-8H2
- InChI Key: FNWWTNNFZGBMEM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1(C#N)CCC(CC1)=O
Computed Properties
- Exact Mass: 217.09000
- Monoisotopic Mass: 217.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.9
- XLogP3: 1.7
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.19
- Melting Point: 91-94 °C
- Boiling Point: 373.6 ℃ at 760 mmHg
- Flash Point: 179.8℃
- Refractive Index: 1.541
- PSA: 40.86000
- LogP: 2.73018
4-Cyano-4-(4-fluorophenyl)cyclohexanone Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P301+P312+P330
- Hazardous Material transportation number:UN3439
- Packing Group:III
- Hazard Level:6.1
- HazardClass:6.1
- PackingGroup:III
- Storage Condition:2-8 °C
- Safety Term:6.1
- Packing Group:III
4-Cyano-4-(4-fluorophenyl)cyclohexanone Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Cyano-4-(4-fluorophenyl)cyclohexanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 091675-1g |
1-(4-Fluorophenyl)-4-oxocyclohexanecarbonitrile |
56326-98-8 | 98% | 1g |
£100.00 | 2022-03-01 | |
| Fluorochem | 091675-5g |
1-(4-Fluorophenyl)-4-oxocyclohexanecarbonitrile |
56326-98-8 | 98% | 5g |
£300.00 | 2022-03-01 | |
| Fluorochem | 091675-10g |
1-(4-Fluorophenyl)-4-oxocyclohexanecarbonitrile |
56326-98-8 | 98% | 10g |
£525.00 | 2022-03-01 | |
| Fluorochem | 091675-25g |
1-(4-Fluorophenyl)-4-oxocyclohexanecarbonitrile |
56326-98-8 | 98% | 25g |
£1050.00 | 2022-03-01 | |
| Chemenu | CM202399-10g |
1-(4-Fluorophenyl)-4-oxocyclohexane-1-carbonitrile |
56326-98-8 | 95+% | 10g |
$373 | 2021-08-04 | |
| Chemenu | CM202399-25g |
1-(4-Fluorophenyl)-4-oxocyclohexane-1-carbonitrile |
56326-98-8 | 95+% | 25g |
$746 | 2021-08-04 | |
| AstaTech | 63580-1/G |
1-(4-FLUOROPHENYL)-4-OXOCYCLOHEXANECARBONITRILE |
56326-98-8 | 97% | 1g |
$127 | 2023-09-16 | |
| AstaTech | 63580-5/G |
1-(4-FLUOROPHENYL)-4-OXOCYCLOHEXANECARBONITRILE |
56326-98-8 | 97% | 5g |
$381 | 2023-09-16 | |
| AstaTech | 63580-25/G |
1-(4-FLUOROPHENYL)-4-OXOCYCLOHEXANECARBONITRILE |
56326-98-8 | 97% | 25/G |
$1142 | 2022-06-01 | |
| Chemenu | CM202399-10g |
1-(4-Fluorophenyl)-4-oxocyclohexane-1-carbonitrile |
56326-98-8 | 95+% | 10g |
$373 | 2022-08-31 |
4-Cyano-4-(4-fluorophenyl)cyclohexanone Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
56326-98-8 (4-Cyano-4-(4-fluorophenyl)cyclohexanone) Related Products
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